2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid

• Molecular Formula: C18H25NO5
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 2-[[3-(2-ethoxyethoxy)phenyl]carbamoyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C18H25NO5/c1-2-23-10-11-24-14-7-5-6-13(12-14)19-17(20)15-8-3-4-9-16(15)18(21)22/h5-7,12,15-16H,2-4,8-11H2,1H3,(H,19,20)(H,21,22)
• InChI Key: XTWSALUWGUBDCD-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC(=C1)NC(=O)C2CCCCC2C(=O)O

Description

2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid, also known as EACA, is a synthetic compound that has been widely used in scientific research. EACA is a derivative of tranexamic acid, which is known for its antifibrinolytic properties. EACA has been found to have a similar mechanism of action, making it a promising tool for studying fibrinolysis and related processes.

Mechanism of Action

2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid works by binding to the lysine binding sites of plasminogen and plasmin, preventing their activation and inhibiting their activity. This results in the inhibition of fibrinolysis and the stabilization of blood clots. 2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid has also been found to have anti-inflammatory properties, which may contribute to its therapeutic effects in certain conditions.
Biochemical and Physiological Effects
2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid has been shown to have a number of biochemical and physiological effects, including the inhibition of fibrinolysis, the stabilization of blood clots, and the modulation of inflammatory responses. 2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid has also been found to have antitumor properties, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid in lab experiments is its specificity for plasmin, which allows for the selective inhibition of fibrinolysis without affecting other proteases. 2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid is also relatively stable and easy to handle, making it a convenient tool for studying fibrinolysis and related processes. However, 2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid has some limitations, including its potential toxicity and the need for careful dosing to avoid unwanted effects.

Future Directions

There are a number of future directions for research on 2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid, including studies on its potential therapeutic applications in cancer, inflammation, and thrombotic disorders. 2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid may also be useful for studying the regulation of fibrinolysis and the role of plasmin in various physiological processes. Further research is needed to fully understand the biochemical and physiological effects of 2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid and its potential as a therapeutic agent.

Synthesis Methods

2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid can be synthesized through a multistep process that involves the reaction of 3-(2-ethoxyethoxy)aniline with cyclohexanone, followed by the introduction of a carboxylic acid group and a benzene ring. The final product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid has been used in a variety of scientific research applications, including studies on fibrinolysis, coagulation, and thrombosis. 2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid has been found to inhibit the activity of plasmin, a protease that is involved in the breakdown of fibrin clots. This makes 2-{[3-(2-Ethoxyethoxy)anilino]carbonyl}cyclohexanecarboxylic acid a useful tool for studying the regulation of fibrinolysis and the role of plasmin in various physiological processes.